N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide

• IUPAC Name: N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide
• InChI: InChI=1S/C23H19N3O5/c1-14-10-18-21(11-15(14)2)31-23(25-18)16-6-5-7-17(12-16)24-22(27)13-30-20-9-4-3-8-19(20)26(28)29/h3-12H,13H2,1-2H3,(H,24,27)
• InChI Key: CRRBDOZPWDXRIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC(=N2)C3=CC(=CC=C3)NC(=O)COC4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C23H19N3O5
• Molecular Weight: 417.4 g/mol

Description

N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide, also known as DNBA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The exact mechanism of action of N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide is not fully understood, but it is believed to act as a competitive inhibitor of certain enzymes and receptors. It has also been shown to bind to proteins and alter their conformation, leading to changes in their activity.
Biochemical and Physiological Effects:
N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide has been shown to have a wide range of biochemical and physiological effects, including the inhibition of certain enzymes and receptors, the modulation of intracellular signaling pathways, and the induction of apoptosis in cancer cells. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide in lab experiments is its ability to selectively target specific enzymes and receptors, allowing researchers to study specific biological processes in detail. However, one limitation of using N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide, including the development of new fluorescent probes for imaging biological processes, the investigation of its potential as a therapeutic agent for cancer and other diseases, and the exploration of its interactions with other proteins and molecules in the body. Further research is needed to fully understand the potential applications of N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide in scientific research.

Synthesis Methods

N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide can be synthesized using a variety of methods, including the reaction of 2-nitrophenol with 3-(5,6-dimethyl-1,3-benzoxazol-2-yl)aniline in the presence of a base such as potassium carbonate. The resulting product is then treated with acetic anhydride and sodium acetate to form N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide.

Scientific Research Applications

N-[3-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-(2-nitrophenoxy)acetamide has been used in a wide range of scientific research applications, including the study of protein-protein interactions, enzyme kinetics, and receptor binding. It has also been used as a fluorescent probe for detecting changes in intracellular pH and calcium ion concentrations.